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Compound of Interest

6-Bromo-2-chloro-5-
Compound Name:
fluorogquinazoline

cat. No.: B1398789

An In-Depth Technical Guide to 6-Bromo-2-chloro-5-fluoroquinazoline (CAS: 1036756-07-6)

Introduction: Strategic Importance in Medicinal
Chemistry

6-Bromo-2-chloro-5-fluoroquinazoline is a highly functionalized heterocyclic compound that
has emerged as a valuable building block in modern drug discovery. Its strategic importance
lies in the orthogonal reactivity of its substituents on the quinazoline scaffold. The quinazoline
ring system itself is a privileged structure, forming the core of numerous therapeutic agents
known for a wide range of biological activities, including anticancer, anti-inflammatory, and
antimicrobial properties.[1][2]

This guide provides a comprehensive technical overview of 6-Bromo-2-chloro-5-
fluoroquinazoline, focusing on its chemical properties, a plausible and detailed synthetic
route, its unique reactivity profile, and its application as a key intermediate. The discussion is
framed from the perspective of a medicinal chemist, emphasizing the rationale behind synthetic
choices and the strategic application of its distinct reaction sites to build molecular complexity.

Physicochemical and Spectral Properties

A clear understanding of the compound's physical and spectral properties is fundamental for its
use in synthesis. The data presented below has been aggregated from supplier technical data
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sheets and predictive modeling.

Property Value Source(s)
CAS Number 1036756-07-6 [31[4]
Molecular Formula CsHsBrCIFN:2 [5]
Molecular Weight 261.48 g/mol [5]
Appearance Off-white to light yellow solid [6]

Boiling Point 309.5 + 35.0 °C (Predicted) [6]

Density 1.836 + 0.06 g/cm3 (Predicted) [6]

pKa -1.01 + 0.30 (Predicted) [6]
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N1=C2C(C(F)=C(Br)C=C2)=C
SMILES [7]
N=C1Cl

Synthesis Pathway: A Multi-Step Approach

While specific literature detailing the exact synthesis of 6-Bromo-2-chloro-5-
fluoroquinazoline is not publicly prevalent, a robust and logical pathway can be constructed
based on well-established quinazoline chemistry.[1][8][9] The most common methods involve
the cyclization of substituted anthranilic acid derivatives.[9][10]

The proposed synthesis begins with a suitably substituted aniline, proceeds through the
formation of the critical quinazolinone intermediate, and concludes with chlorination to yield the
target compound.
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Step 1: Precursor Synthesis Step 2: Cyclization to Quinazolinone
2-Amino-5-bromo-4-fluorobenzoic acid li Urea or Potassium Cyanate
Heat Heat, 130-140 °C
! l Step 3: Chlorination

|6—Bromo-5-flu0r0—l.2.3.4-tetrahydroquinazoline-2.4-dione | 6-Bromo-5-fluoroquinazolin-4(3H)-one

Reflux Reflux

1 6-Bromo-2-chloro-5-fluoroquinazoline

6-Bromo-2-chloro-5-fluoroquinazoline

Nucleophile (R2-NuH)

R1-B(OH)2 or R-NH2 Heat

Route A: Cross-Coupling First Route B: SNAr First

Suzuki / Buchwald-Hartwig @ C6 SNAr @ C2
\ \
6-Aryl/Amine-2-chloro-5-fluoroquinazoline 6-Bromo-2-Amino/Alkoxy-5-fluoroquinazoline

ucleophile (R2-NuH) Pd Catalyst, Base
Heat R1-B(OH)2

Diverse 2,6-Disubstituted Quinazolines Diverse 2,6-Disubstituted Quinazolines
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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